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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B606814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

CRT0066101 dihydrochloride, a potent, orally active inhibitor of the protein kinase D (PKD)

family.[1] Adherence to these protocols is essential to ensure personal safety and maintain a

secure laboratory environment. This material should be treated as hazardous until more

comprehensive toxicological data is available.[2]

Hazard Identification and Immediate Precautions
CRT0066101 dihydrochloride is classified as harmful if swallowed.[3] The primary routes of

exposure to assess are ingestion, inhalation, and direct contact with skin and eyes.[2][4]

Standard good laboratory hygiene practices should be strictly followed, including washing

hands thoroughly before breaks and at the conclusion of work.[3] Eating, drinking, and smoking

are strictly prohibited in areas where this compound is handled.[3]

Personal Protective Equipment (PPE) Protocol
A thorough hazard assessment for each specific experimental procedure is mandatory to

determine the appropriate level of personal protective equipment.[4][5] The following table

summarizes the recommended PPE for handling CRT0066101 dihydrochloride in various

laboratory scenarios.
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Scenario Required PPE Rationale

Handling Solid Compound

(Weighing, Aliquoting)

- Disposable Nitrile Gloves

(double-gloving

recommended)- Safety

Glasses with Side Shields or

Safety Goggles- Lab Coat-

Long Pants- Closed-toe Shoes

To prevent skin contact with

the solid compound and

protect eyes from airborne

particles.

Preparing Stock Solutions

(e.g., in DMSO)

- Disposable Nitrile Gloves

(double-gloving

recommended)- Chemical

Splash Goggles- Lab Coat-

Face Shield (if splash potential

exists)- Long Pants- Closed-

toe Shoes

To protect against splashes of

the chemical dissolved in

organic solvents.[5][6] Safety

glasses alone do not offer

adequate protection from

chemical splashes.[5]

Cell Culture and In Vitro

Assays

- Disposable Nitrile Gloves-

Safety Glasses with Side

Shields- Lab Coat- Long

Pants- Closed-toe Shoes

Standard PPE for cell culture

work to prevent contamination

and incidental exposure.

In Vivo Administration (e.g.,

Oral Gavage)

- Disposable Nitrile Gloves-

Safety Glasses with Side

Shields or Goggles- Lab Coat-

Long Pants- Closed-toe Shoes

To protect against accidental

exposure during animal

handling and substance

administration.

Waste Disposal

- Disposable Nitrile Gloves-

Safety Glasses with Side

Shields or Goggles- Lab Coat-

Long Pants- Closed-toe Shoes

To safely handle contaminated

materials and chemical waste.

Experimental Protocols
Preparation of Stock Solutions

CRT0066101 dihydrochloride is a crystalline solid.[2] Stock solutions can be prepared as

follows:
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Using Organic Solvents: The compound is soluble in DMSO (approximately 3 mg/mL) and

dimethylformamide (DMF) (approximately 0.1 mg/mL).[2] To prepare a stock solution,

dissolve the solid in the chosen solvent, purging with an inert gas.[2]

Using Aqueous Buffers: CRT0066101 dihydrochloride has limited solubility in aqueous

buffers.[2] For enhanced solubility in aqueous solutions, first dissolve the compound in

DMSO and then dilute with the aqueous buffer of choice.[2] A 1:3 solution of DMSO:PBS (pH

7.2) can achieve a solubility of approximately 0.25 mg/mL.[2] It is not recommended to store

aqueous solutions for more than one day.[2]

Safe Handling and Disposal Workflow
The following diagram outlines the procedural workflow for the safe handling and disposal of

CRT0066101 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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